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Compound of Interest

Compound Name: 4-Cyanophenylacetic acid

Cat. No.: B181627 Get Quote

4-Cyanophenylacetic acid is a solid organic compound whose primary hazards stem from its

cyano (-C≡N) group and its potential for irritation. The cyano group imparts toxicity

characteristic of cyanide compounds, which can be harmful if ingested, inhaled, or absorbed

through the skin.[1] The compound itself is also a known skin and eye irritant.[2]

A critical, and potentially fatal, hazard is the generation of highly toxic hydrogen cyanide (HCN)

gas if the compound comes into contact with acids.[3][4] Therefore, protocols must be designed

to rigorously prevent such mixing.

Table 1: Chemical and Hazard Identification
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Property Information

Chemical Name 4-Cyanophenylacetic acid

CAS Number 5462-71-5

Molecular Formula C₉H₇NO₂

Physical Form Solid, white to pale brown powder[5]

GHS Hazard Statements H302: Harmful if swallowed[2]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H332: Harmful if inhaled[1]

Signal Word Warning[2]

The Hierarchy of Controls: A Foundational Safety
Principle
Personal Protective Equipment (PPE) is the final line of defense. Its effectiveness depends on

the implementation of preceding control measures. Before any work begins, the following

hierarchy must be considered, with the goal of implementing the highest level of protection

feasible.
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Hierarchy of Controls

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous chemical)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Preparation
- Designate Work Area

- Verify Fume Hood Certification
- Check Eyewash/Shower

Don Appropriate PPE
(See Table 2)

Weighing & Transfer
- Perform in Fume Hood

- Use N95 Mask
- Minimize Dust

Reaction / Solution Prep
- Keep Acids Separate

- Maintain Hood Sash at Proper Height

Decontamination
- Clean workspace with pH 10 buffer, then 10% bleach

Doff PPE
- Remove gloves last

Waste Disposal
- Segregate all contaminated materials as hazardous waste
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Emergency Exposure Response

Exposure Occurs

Alert Others & Call 911

Remove Victim from Area
(If safe to do so)

Decontaminate
- Remove Clothing

- Use Shower/Eyewash for 15 min

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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